![molecular formula C13H12FN3O B7554379 6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide](/img/structure/B7554379.png)
6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide
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Overview
Description
6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide, also known as 6-AF, is a synthetic compound that has received significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair, and its inhibition leads to the accumulation of DNA damage, ultimately resulting in cell death. In cancer cells, which have a higher rate of DNA damage, the inhibition of PARP by this compound is particularly effective.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory effects. It has been found to inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6, and to reduce inflammation in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide is its relatively simple synthesis method, which allows for large-scale production. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for the study of 6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide. One area of interest is its potential use in combination with other cancer treatments, such as radiation therapy or other chemotherapy drugs. Additionally, further research is needed to fully understand the anti-inflammatory effects of this compound and its potential applications in treating inflammatory diseases. Finally, the development of more soluble forms of this compound could expand its use in various experimental settings.
Conclusion:
This compound is a synthetic compound with potential applications in cancer treatment and anti-inflammatory therapy. Its inhibition of PARP has been shown to induce apoptosis in cancer cells, while its anti-inflammatory effects make it a promising candidate for the treatment of inflammatory diseases. While there are limitations to its use in certain experimental settings, its relatively simple synthesis method and potential for combination therapy make it an important area of study for future research.
Synthesis Methods
The synthesis of 6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide involves the reaction of 3-fluoro-4-methylbenzoic acid with 2-cyanopyridine in the presence of a base, followed by reduction with lithium aluminum hydride. The resulting product is then treated with hydrochloric acid to obtain this compound in high purity.
Scientific Research Applications
6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide has been studied extensively for its potential applications in cancer treatment. It has been found to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for chemotherapy.
properties
IUPAC Name |
6-amino-N-(3-fluoro-4-methylphenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN3O/c1-8-2-4-10(6-11(8)14)17-13(18)9-3-5-12(15)16-7-9/h2-7H,1H3,(H2,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQDFPVPNPQMYLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CN=C(C=C2)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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